molecular formula C11H22N2O3 B8344572 1-(3,3-Diethoxypropyl)tetrahydropyrimidin-2-one

1-(3,3-Diethoxypropyl)tetrahydropyrimidin-2-one

Cat. No.: B8344572
M. Wt: 230.30 g/mol
InChI Key: YOLPWRDFJSJAEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3,3-Diethoxypropyl)tetrahydropyrimidin-2-one is a useful research compound. Its molecular formula is C11H22N2O3 and its molecular weight is 230.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H22N2O3

Molecular Weight

230.30 g/mol

IUPAC Name

1-(3,3-diethoxypropyl)-1,3-diazinan-2-one

InChI

InChI=1S/C11H22N2O3/c1-3-15-10(16-4-2)6-9-13-8-5-7-12-11(13)14/h10H,3-9H2,1-2H3,(H,12,14)

InChI Key

YOLPWRDFJSJAEU-UHFFFAOYSA-N

Canonical SMILES

CCOC(CCN1CCCNC1=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred and ice-cooled solution of 3-aminopropionaldehyde diethylacetal (5.88 g, 40 mmole) in diethyl ether (35 mL) was added dropwise 3-chloropropyl isocyanate (4.78 g, 40 mmole). The reaction mixture was stirred at room temperature for 4 hours. The mixture was concentrated and dissolved in N,N-dimethylformamide (40 mL). To this solution was added de-oiled sodium hydride (0.96 g, 40 mmole). The reaction mixture was stirred at 70° C. for 18 hours, concentrated, taken up in diethyl ether (40 mL), and filtered. The filtrate was concentrated and purified by silica gel chromatography, eluting with hexane-ethyl acetate-methanol (10:9.7:0.3), gave 1-(3,3-diethoxypropyl)-tetrahydropyrimidin-2-one (9.05 g) as an oil.
Quantity
5.88 g
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Quantity
4.78 g
Type
reactant
Reaction Step Two
Quantity
0.96 g
Type
reactant
Reaction Step Three

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